Cas no 14526-22-8 (Tris(trifluoro-2,4-pentanedionato)iron(III))

• Product Name: Tris(trifluoro-2,4-pentanedionato)iron(III)
• CAS No: 14526-22-8
• MF: C₁₅H₁₂F₉FeO₆
• MW: 515.082818031311
• MDL: MFCD00017760
• CID: 87358
• PubChem ID: 5708554
• Update Time: 2025-07-21

Tris(trifluoro-2,4-pentanedionato)iron(III) Chemical and Physical Properties

Names and Identifiers

• IRON(III) TRIFLUOROACETYLACETONATE
• Iron, tris(1,1,1-trifluoro-2,4-pentanedionato)-
• TRIFLUOROACETYLACETONO IRON(III) SALT
• TRIS(TRIFLUORO-2,4-PENTANEDIONATO)IRON(3)
• TRIS(TRIFLUORO-2,4-PENTANEDIONATO)IRON(III)
• FERRIC(III) TRIFLUOROACETYLACETONATE
• IRON(III) 1,1,1-TRIFLUORO 2,4-PENTANEDIONATE
• IRON III TRIFLUOROPENTANEDIONATE
• IRON(III) 1,1,1-TRIFLUORO-2,4-PENTANEDIONATE
• Iron(III) trifluoroacetylacetonate,Fe(CF3COCHCOCH3)3
• Iron(III) Trifluoracetylacetylacetonate
• Iron(III)trifluoroacetylacetonate99%
• Iron (III) trifluoroacetylacetonate 99%
• Iron(III) Trifluoracetylacetylacetonate
• 14526-22-8
• Iron(III)trifluoroacetylacetonate
• Iron (III) trifluoroacetylacetonate
• J-017226
• Tris(trifluoro-2,4-pentanedionato)iron(III)

• MDL： MFCD00017760
• Inchi： 1S/3C5H5F3O2.Fe/c3*1-3(9)2-4(10)5(6,7)8;/h3*2,10H,1H3;/q;;;+3/p-3/b3*4-2-;
• InChI Key： DYSQBHKDTAZKQW-DJFUMVPSSA-K
• SMILES： [Fe+3].FC(/C(=C/C(C)=O)/[O-])(F)F.FC(/C(=C/C(C)=O)/[O-])(F)F.FC(/C(=C/C(C)=O)/[O-])(F)F

Computed Properties

• Exact Mass: 514.98400
• Monoisotopic Mass: 514.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 12
• Complexity: 159
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 35
• Topological Polar Surface Area: 102

Experimental Properties

• Color/Form: Red octahedral crystals
• Density: g/cm3
• Melting Point: 110-112°C (dec.)
• Boiling Point: 106°Cat760mmHg
• Flash Point: 26.1°C
• Water Partition Coefficient: Insoluble in water.
• PSA: 78.90000
• LogP: 4.50500
• Solubility: Insoluble

Tris(trifluoro-2,4-pentanedionato)iron(III) Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S22
• Hazardous Material Identification：
• TSCA：No
• Safety Term：S22-26-36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on Tris(trifluoro-2,4-pentanedionato)iron(III)

Introduction to Tris(trifluoro-2,4-pentanedionato)iron(III) and Its CAS No. 14526-22-8

Tris(trifluoro-2,4-pentanedionato)iron(III), identified by the chemical abstracts service number CAS No. 14526-22-8, is a coordination complex that has garnered significant attention in the field of inorganic chemistry and materials science. This compound, featuring an iron(III) center coordinated to three trifluoro-2,4-pentanedionato ligands, exhibits unique electronic and magnetic properties that make it a valuable candidate for various applications, including catalysis, luminescent materials, and spintronic devices. The introduction of fluorine atoms into the ligand system imparts distinct steric and electronic effects, which are critical in modulating the behavior of the complex.

The structure of Tris(trifluoro-2,4-pentanedionato)iron(III) can be described as a trigonal bipyramidal geometry, where the iron(III) ion is at the center, coordinated to three bidentate trifluoro-2,4-pentanedionato ligands and two additional ligands that complete the coordination sphere. This arrangement results in a stable complex with well-defined electronic properties. The presence of fluorine atoms in the ligands enhances the electron-withdrawing effect, which influences the oxidation state of iron and the overall reactivity of the complex.

In recent years, there has been growing interest in the applications of this compound due to its exceptional stability and tunable properties. For instance, researchers have explored its use as a catalyst in organic transformations, where its ability to facilitate cross-coupling reactions under mild conditions has been particularly noteworthy. The electron-deficient nature of the iron center in Tris(trifluoro-2,4-pentanedionato)iron(III) allows it to activate small molecules such as carbon monoxide and hydrogen, making it a promising candidate for industrial catalytic processes.

Moreover, the magnetic properties of this complex have been extensively studied. The introduction of fluorine atoms into the ligand system affects the magnetic exchange interactions between metal centers, leading to materials with tailored spintronic properties. These findings have opened up new avenues for developing novel magnetic materials for data storage and quantum computing applications. The compound's ability to exhibit both high-spin and low-spin states depending on the coordination environment provides a versatile platform for studying electron correlation effects in transition metal complexes.

Recent advancements in spectroscopic techniques have allowed for a deeper understanding of the electronic structure of Tris(trifluoro-2,4-pentanedionato)iron(III). Techniques such as electron paramagnetic resonance (EPR) and X-ray absorption spectroscopy (XAS) have revealed insights into the nature of metal-ligand bonding and the distribution of electronic density around the iron center. These studies have not only confirmed theoretical predictions but also provided new data for refining computational models used in predicting the properties of transition metal complexes.

The synthesis of Tris(trifluoro-2,4-pentanedionato)iron(III) involves a carefully controlled process to ensure high yield and purity. Typically, iron(III) salts are reacted with trifluoro-2,4-pentanedionate ligands under inert conditions to prevent unwanted side reactions. The reaction is often conducted in anhydrous solvents such as tetrahydrofuran (THF) or dichloromethane (DCM), which help stabilize the intermediate species and facilitate product isolation. Purification is typically achieved through recrystallization or column chromatography to obtain crystals suitable for further characterization.

The versatility of Tris(trifluoro-2,4-pentanedionato)iron(III) extends beyond its use as a catalyst or magnetic material. Its luminescent properties have been exploited in developing novel light-emitting materials for optoelectronic devices. By tuning the ligand environment, researchers can modulate the emission wavelength and intensity of the complex, making it suitable for applications in organic light-emitting diodes (OLEDs) and sensors.

In conclusion, Tris(trifluoro-2,4-pentanedionato)iron(III) (CAS No. 14526-22-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural and electronic properties continue to drive innovation in catalysis, materials science, and nanotechnology. As research progresses, it is expected that new applications will emerge, further solidifying its importance in modern chemistry.